Cas no 2680891-94-3 (tert-butyl N-benzyl-N-(5-cyanopyridin-2-yl)carbamate)

• Product Name: tert-butyl N-benzyl-N-(5-cyanopyridin-2-yl)carbamate
• CAS No: 2680891-94-3
• MF: C₁₈H₁₉N₃O₂
• MW: 309.362364053726
• CID: 5805678
• PubChem ID: 165942019
• Update Time: 2025-06-11

tert-butyl N-benzyl-N-(5-cyanopyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680891-94-3
• EN300-28291998
• tert-butyl N-benzyl-N-(5-cyanopyridin-2-yl)carbamate

• Inchi： 1S/C18H19N3O2/c1-18(2,3)23-17(22)21(13-14-7-5-4-6-8-14)16-10-9-15(11-19)12-20-16/h4-10,12H,13H2,1-3H3
• InChI Key： CGBQDRWTMSLLND-UHFFFAOYSA-N
• SMILES： O(C(N(C1C=CC(C#N)=CN=1)CC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 309.147726857g/mol
• Monoisotopic Mass: 309.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 66.2Ų

Additional information on tert-butyl N-benzyl-N-(5-cyanopyridin-2-yl)carbamate

Professional Introduction to Tert-butyl N-benzyl-N-(5-cyanopyridin-2-yl)carbamate (CAS No. 2680891-94-3)

Tert-butyl N-benzyl-N-(5-cyanopyridin-2-yl)carbamate, a compound with the chemical identifier CAS No. 2680891-94-3, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a tert-butyl group, a benzyl moiety, and a 5-cyanopyridin-2-yl substituent, contribute to its unique chemical properties and potential biological activities.

The tert-butyl group, characterized by its steric hindrance, plays a crucial role in modulating the reactivity and selectivity of the compound. This group is often employed in pharmaceutical synthesis to enhance metabolic stability and improve pharmacokinetic profiles. The benzyl component, on the other hand, introduces a lipophilic character to the molecule, which can influence its solubility and membrane permeability. These properties are particularly important in drug design, as they can affect the compound's ability to cross biological membranes and reach its target site of action.

The 5-cyanopyridin-2-yl moiety is a key feature that distinguishes this compound from others in its class. Pyridine derivatives are well-documented for their broad spectrum of biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The cyano group further enhances the electronic properties of the pyridine ring, making it more susceptible to various chemical transformations. These structural elements collectively contribute to the compound's potential as a lead molecule in drug discovery.

In recent years, there has been growing interest in exploring novel carbamate-based compounds for their therapeutic potential. Research has demonstrated that carbamates can serve as effective intermediates in the synthesis of bioactive molecules. Specifically, Tert-butyl N-benzyl-N-(5-cyanopyridin-2-yl)carbamate has been investigated for its potential applications in treating various diseases. For instance, studies have shown that this compound exhibits inhibitory activity against certain enzymes involved in inflammatory pathways. This finding aligns with the broader effort to develop anti-inflammatory agents that target specific enzymatic pathways.

Moreover, the compound's structural framework suggests its utility in developing kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to disrupt aberrant signaling cascades that drive disease progression. The presence of the 5-cyanopyridin-2-yl group in Tert-butyl N-benzyl-N-(5-cyanopyridin-2-yl)carbamate makes it a promising candidate for such applications.

Advances in computational chemistry have also facilitated the exploration of this compound's potential biological activities. Molecular modeling techniques have been employed to predict how Tert-butyl N-benzyl-N-(5-cyanopyridin-2-yl)carbamate interacts with biological targets at the molecular level. These studies have provided valuable insights into its binding affinity and mode of action. Such information is crucial for optimizing the compound's pharmacological properties and improving its efficacy as a therapeutic agent.

The synthesis of Tert-butyl N-benzyl-N-(5-cyanopyridin-2-yl)carbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Recent methodologies have focused on developing greener synthetic routes that minimize waste and reduce environmental impact. These approaches align with the growing emphasis on sustainable chemistry practices in pharmaceutical research.

In conclusion, Tert-butyl N-benzyl-N-(5-cyanopyridin-2-yl)carbamate (CAS No. 2680891-94-3) is a structurally complex and functionally intriguing compound with significant potential in pharmaceutical applications. Its unique combination of structural features makes it a valuable tool for drug discovery and development. As research continues to uncover new therapeutic targets and mechanisms, compounds like Tert-butyl N-benzyl-N-(5-cyanopyridin-2-yl)carbamate are likely to play an increasingly important role in addressing unmet medical needs.